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Compound of Interest

Compound Name: BIM-23190

Cat. No.: B3420296 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

BIM-23190 is a synthetic somatostatin analog that acts as a selective agonist for somatostatin

receptor subtypes 2 (SSTR2) and 5 (SSTR5), with Ki values of 0.34 nM and 11.1 nM,

respectively.[1][2][3] This selectivity makes it a valuable tool in cancer and acromegaly

research.[1][2] As a G protein-coupled receptor (GPCR) agonist, BIM-23190 modulates

intracellular signaling pathways to inhibit the release of various hormones and growth factors,

thereby affecting cell proliferation and angiogenesis. Proper preparation of stock solutions is

critical for obtaining reliable and reproducible experimental results. These application notes

provide detailed protocols for the preparation of BIM-23190 hydrochloride stock solutions for

both in vitro and in vivo applications.
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Property Value Reference

Molecular Weight 1238.91 g/mol

Appearance White to off-white solid

Purity ≥98%

Storage (Powder)
-80°C for 2 years, or -20°C for

1 year (sealed from moisture)

Storage (In Solvent)

-80°C for 6 months, or -20°C

for 1 month (sealed from

moisture)

Solubility of BIM-23190 Hydrochloride

Application Solvent Concentration Notes Reference

In Vitro DMSO
100 mg/mL

(80.72 mM)

Requires

sonication. Use

freshly opened

DMSO as it is

hygroscopic.

Water
100 mg/mL

(80.72 mM)

Requires

sonication.

In Vivo

10% DMSO,

40% PEG300,

5% Tween-80,

45% saline

≥ 2.5 mg/mL

(2.02 mM)

A clear solution

should be

obtained.

Experimental Protocols
Protocol 1: Preparation of BIM-23190 Hydrochloride Stock Solution for In Vitro Use

This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:
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BIM-23190 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous/molecular biology grade (freshly opened)

Sterile, conical-bottom polypropylene tubes

Ultrasonic water bath

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Aseptic Technique: Perform all steps in a laminar flow hood to maintain sterility.

Weighing: Accurately weigh the desired amount of BIM-23190 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 1.239 mg of the compound.

Solvent Addition: Add the calculated volume of DMSO to the tube containing the BIM-23190
hydrochloride powder. For a 10 mM solution from 1.239 mg, add 1 mL of DMSO.

Dissolution:

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, place the tube in an ultrasonic water bath and

sonicate for 5-10 minutes. Visually inspect for complete dissolution.

Aliquoting and Storage:

Once a clear solution is obtained, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in sterile polypropylene microcentrifuge tubes.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

Protocol 2: Preparation of BIM-23190 Hydrochloride Solution for In Vivo Use
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This protocol describes the preparation of a 2.5 mg/mL solution for animal studies.

Materials:

BIM-23190 hydrochloride powder

DMSO, anhydrous/molecular biology grade

PEG300 (Polyethylene glycol 300)

Tween-80 (Polysorbate 80)

Sterile saline (0.9% NaCl)

Sterile, conical-bottom polypropylene tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Aseptic Technique: Perform all steps in a sterile environment.

Solvent Preparation: Prepare the solvent mixture in the following order:

To prepare 1 mL of the final solution, start with 100 µL of DMSO.

Add 400 µL of PEG300 to the DMSO and mix thoroughly by vortexing.

Add 50 µL of Tween-80 to the DMSO/PEG300 mixture and vortex until homogeneous.

Add 450 µL of sterile saline and vortex to create the final solvent vehicle.

Dissolution:

Weigh the required amount of BIM-23190 hydrochloride. For a 2.5 mg/mL solution, weigh

2.5 mg for every 1 mL of the final solution.
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Add the prepared solvent vehicle to the BIM-23190 hydrochloride powder.

Vortex the solution until the compound is completely dissolved and the solution is clear.

Use and Storage:

This solution should be prepared fresh before each experiment.

If short-term storage is necessary, store at 4°C for no longer than 24 hours. For longer-

term storage, refer to the stability data, but fresh preparation is recommended for in vivo

studies.
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Caption: Experimental workflow for preparing BIM-23190 solutions.
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Caption: BIM-23190 signaling pathway via SSTR2/5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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